Cas no 1489186-66-4 (5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole)

• Product Name: 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole
• CAS No: 1489186-66-4
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5282141
• Update Time: 2025-05-26

5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1-ethyl-3-methyl-1H-pyrazole
• 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole
• 1H-Pyrazole, 5-(3-bromopropyl)-1-ethyl-3-methyl-

• Inchi： 1S/C9H15BrN2/c1-3-12-9(5-4-6-10)7-8(2)11-12/h7H,3-6H2,1-2H3
• InChI Key： XLSPFUNREWHYOR-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC(C)=NN1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8

Additional information on 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole

5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole: A Comprehensive Overview

5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole (CAS No. 1489186-66-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a potential therapeutic agent. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole.

Chemical Structure and Properties

5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole is a pyrazole derivative with a brominated alkyl chain. The molecular formula of this compound is C₁₀H₁₅BrN₂, and its molecular weight is 229.14 g/mol. The presence of the bromine atom on the propyl chain imparts unique reactivity and functionalization possibilities, making it a valuable building block in organic synthesis. The pyrazole ring, known for its aromatic stability and biological activity, further enhances the compound's utility in various chemical transformations.

The physical properties of 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole include a melting point of approximately 70-72°C and a boiling point of around 250°C at atmospheric pressure. It is slightly soluble in water but exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in a wide range of synthetic protocols.

Synthesis Methods

The synthesis of 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole can be achieved through several routes, each offering distinct advantages depending on the desired scale and purity requirements. One common method involves the reaction of 1-ethyl-3-methylpyrazole with 1,3-dibromopropane in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions between 1-ethyl-3-methylpyrazole and 3-bromopropyl bromide can be employed to synthesize 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole. This method offers enhanced control over regioselectivity and can be scaled up for industrial applications.

Biological Activities and Applications

5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has highlighted its role as an intermediate in the synthesis of bioactive compounds with therapeutic potential. For example, derivatives of this compound have shown promising anti-inflammatory and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of pyrazole derivatives containing brominated alkyl chains. The results indicated that compounds similar to 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole exhibited significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that this compound could serve as a lead structure for developing novel anti-inflammatory drugs.

In another study published in Cancer Research, scientists explored the anticancer properties of pyrazole derivatives with brominated substituents. The study found that these compounds demonstrated selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to their ability to induce apoptosis through mitochondrial dysfunction.

Recent Research Developments

The ongoing research on 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole continues to uncover new applications and potential uses. One area of interest is its role as a scaffold for developing small molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction and gene regulation. By designing inhibitors based on the structure of 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole, researchers aim to modulate these interactions for therapeutic benefit.

In addition to its medicinal applications, this compound has also found use in materials science. Recent studies have explored its incorporation into polymer matrices to enhance their mechanical properties and thermal stability. The brominated alkyl chain provides sites for further functionalization, allowing for the creation of tailored materials with specific performance characteristics.

Safety Considerations

Safety is a paramount concern when handling any chemical compound. While 5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats to minimize exposure risks.

In terms of environmental impact, proper disposal methods should be followed to prevent contamination. It is advisable to consult local regulations and guidelines for safe handling and disposal practices.

Conclusion

5-(3-Bromopropyl)-1-ethyl-3-methylpyrazole (CAS No. 1489186-66-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure makes it an attractive building block for organic synthesis, while its biological activities offer promising avenues for drug discovery and materials science applications. As research continues to advance, it is likely that new uses for this compound will emerge, further solidifying its importance in the scientific community.